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Compound of Interest

Compound Name: 2-Methyl-4-vinylpyridine

CAS No.: 13959-33-6

Cat. No.: B188247

Get Quote

CAS: 13959-33-6 | Formula: C₈H₉N | MW: 119.16 g/mol [1][2]

Chemical Identity & Physiochemical Profile
2-Methyl-4-vinylpyridine (2M4VP) is a bifunctional pyridine derivative characterized by a

polymerizable vinyl group at the C4 position and a methyl group at the C2 position.[1][2] This

structural arrangement imparts unique steric and electronic properties compared to its more

common isomers.[2]

Structural Implications[1][2]
Electronic Effect: The methyl group at C2 is electron-donating, potentially increasing the

basicity of the pyridine nitrogen compared to unsubstituted 4-vinylpyridine.[1][2]

Reactivity: The vinyl group at C4 is conjugated with the pyridine ring, making it highly

susceptible to spontaneous polymerization via radical or anionic mechanisms.

Physical State: Colorless to yellow liquid (darkens upon oxidation/polymerization).[2]
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Key Physiochemical Data (Synthesized)
Property Value (Estimated/Analog*) Technical Significance

Boiling Point 175–185°C (760 mmHg)

Requires high vacuum for

distillation to avoid thermal

polymerization.[1][2]

Flash Point ~55–60°C
Classifies as a Flammable

Liquid (Category 3).

Density 0.98–1.02 g/mL

Denser than many organic

solvents; sinks in water phases

during extraction.

pKa ~5.5–6.0

Slightly more basic than 4-

vinylpyridine (pKa 5.[1][2]6)

due to C2-Methyl induction.[1]

[2]

Solubility
Soluble in alcohols, CHCl₃,

THF

Hydrophobic enough for

organic extractions; sparingly

soluble in water.

*Data interpolated from 4-vinylpyridine and 2-methyl-5-vinylpyridine baselines due to limited

specific SDS availability for this isomer.

Hazard Identification & Toxicology
The safety profile of 2M4VP is dominated by two factors: Corrosivity (typical of alkylpyridines)

and Instability (typical of vinyl monomers).

GHS Classification (Derived)[1][2]
Flammable Liquids: Category 3 (H226)[1][2][3][4]

Acute Toxicity (Oral/Dermal): Category 3/4 (H301/H311) - Toxic in contact with skin.[1][2]

Skin Corrosion/Irritation: Category 1B (H314) - Causes severe skin burns.[1][2]

Sensitization: Skin Sensitizer Category 1 (H317).[2][3][5][6]
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Specific Target Organ Toxicity: Single Exposure (Respiratory Tract Irritation).[2][6]

The Polymerization Threat
Unlike stable solvents, 2M4VP is thermodynamically poised to polymerize.[2] This reaction is

exothermic and can become autocatalytic (runaway reaction) if heat is not dissipated.[2]

Trigger Factors:

Heat: Temperatures >30°C significantly increase radical formation.[2]

Light: UV radiation cleaves bonds, generating initiating radicals.[2]

Peroxides: Formation of peroxides upon air exposure (without inhibitor) accelerates

hardening.[2]

Acid: Strong acids can initiate cationic polymerization.[2]
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Figure 1: The Stabilization Triad. Note that p-tert-butylcatechol (TBC) inhibitors often require

dissolved oxygen to function effectively.[1][2] Storing under pure nitrogen without checking

inhibitor type can paradoxically lead to polymerization.[1]

Storage & Stabilization Protocol
Researchers often receive 2M4VP stabilized with 100–200 ppm p-tert-butylcatechol (TBC).[1]

[2] Proper storage is non-negotiable.[2]
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Storage Hierarchy[1][2]
Temperature: Store at -20°C (Freezer). Low temperature is the primary barrier to

polymerization.[2]

Atmosphere: Unlike many air-sensitive reagents, TBC-stabilized monomers should NOT be

stored under static inert gas (Argon/Nitrogen) for long periods if the inhibitor mechanism

relies on oxygen (phenolic inhibitors).[2] However, to prevent moisture absorption

(hygroscopic pyridine ring), a dry atmosphere is required.[2]

Recommendation: Store in a sealed container with minimal headspace at -20°C. If long-

term storage is needed, check inhibitor levels monthly.[1][2]

Container: Amber glass to block UV radiation.[2]

Advanced Handling: Inhibitor Removal & Synthesis
For precise drug development or polymerization kinetics, the TBC inhibitor must be removed

immediately prior to use.[2]

Protocol: Vacuum Distillation (Gold Standard)
Distillation is preferred over basic alumina columns for 2M4VP because it removes both the

inhibitor and any oligomers formed during storage.

Equipment:

Short-path distillation head (vigreux column optional but recommended).[1][2]

High-vacuum pump (< 5 mmHg).[1][2]

Oil bath with digital temperature control.[2]

Step-by-Step Workflow:

Setup: Assemble glassware. Grease joints lightly (use Krytox or high-vac grease).[1][2]

Vacuum: Apply vacuum before heating.[2] Aim for < 1 mmHg if possible.[2]
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Theory: Reducing pressure lowers the boiling point below the thermal polymerization

threshold (approx 80-90°C).[2]

Heat: Slowly ramp oil bath temperature.

Target: Collect fractions distilling at ~50–60°C (at 0.5 mmHg).

Collection: Discard the first 5% (forerun/volatiles). Collect the main fraction in a flask cooled

by Dry Ice/Acetone.

Quenching: Stop distillation before the pot goes dry to prevent overheating the residue

(potential explosion hazard).

Protocol: Flash Column (Alternative)
For small quantities (< 5 mL), pass the neat liquid through a short plug of Basic Alumina or

Inhibitor Remover Replacement Packing.

Mechanism:[1][2][6][7] The phenolic TBC binds to the basic alumina; the pyridine monomer

passes through.[2]

Validation: The eluent should be colorless.[2][8] A yellow/brown tint indicates oxidation or

oligomers.[2]
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Figure 2: Decision matrix for purification of 2-methyl-4-vinylpyridine prior to experimental

application.

Emergency Response & First Aid
Due to the high alkalinity and lipophilicity of vinylpyridines, they penetrate skin rapidly.
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Exposure Route Immediate Action Scientific Rationale

Skin Contact

Wash with polyethylene glycol

(PEG 400) or ethanol, then

copious water.[1][2]

Water alone may not

effectively solvate the lipophilic

pyridine; PEG acts as a

solubilizer to draw it from the

dermis.

Eye Contact
Rinse for 15+ minutes; consult

ophthalmologist.

Basic compounds cause

liquefactive necrosis,

penetrating deeper than acids.

[2] Immediate dilution is

critical.[2]

Spill Cleanup

Absorb with vermiculite. Do

NOT use paper towels (fire

risk) or sawdust.[2]

Exothermic polymerization can

ignite combustible absorbents.

Use inert clay.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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